Cas no 56933-78-9 ((1R,3aR,4R,5R,7aR)-4-ethyl-5-(4-hydroxyphenyl)-7a-methyloctahydro-1H-inden-1-ol)

• Product Name: (1R,3aR,4R,5R,7aR)-4-ethyl-5-(4-hydroxyphenyl)-7a-methyloctahydro-1H-inden-1-ol
• CAS No: 56933-78-9
• MF: C₁₈H₂₆O₂
• MW: 274.397845745087
• CID: 1600308
• PubChem ID: 3044215
• Update Time: 2025-04-21

(1R,3aR,4R,5R,7aR)-4-ethyl-5-(4-hydroxyphenyl)-7a-methyloctahydro-1H-inden-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R,3aR,4R,5R,7aR)-4-ethyl-5-(4-hydroxyphenyl)-7a-methyl-1,2,3,3a,4,5,6,7-octahydroinden-1-ol
• (1R,3aR,4R,5R,7aR)-4-ethyl-5-(4-hydroxyphenyl)-7a-methyloctahydro-1H-inden-1-ol
• 4-Ethyl-5-(4-hydroxyphenyl)-7a-methyloctahydro-1H-inden-1-ol
• DTXSID40972373
• 56933-78-9
• 2-alpha-Ethyl-3-beta-(p-hydroxyphenyl)-6-beta-methyl-trans-bicyclo(4.3.0)nonan-7-beta-ol
• 1H-Inden-1-ol, octahydro-4-ethyl-5-(4-hydroxyphenyl)-7a-methyl-, (1-alpha,3a-beta,4-alpha,5-alpha,7a-alpha)-

• Inchi： 1S/C18H26O2/c1-3-14-15(12-4-6-13(19)7-5-12)10-11-18(2)16(14)8-9-17(18)20/h4-7,14-17,19-20H,3,8-11H2,1-2H3/t14-,15+,16-,17-,18-/m1/s1
• InChI Key： WIVWILGRMMKNQU-CWQOZTLDSA-N
• SMILES： O[C@@H]1CC[C@@H]2[C@H](CC)[C@H](C3C=CC(=CC=3)O)CC[C@]21C

Computed Properties

• Exact Mass: 274.19338
• Monoisotopic Mass: 274.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.086
• Boiling Point: 418.5°C at 760 mmHg
• Flash Point: 191.9°C
• Refractive Index: 1.557
• PSA: 40.46